Cas no 2228540-15-4 (5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228540-15-4
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 6281894
• PubChem ID: 165670216
• Update Time: 2025-06-11

5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1780927
• 2228540-15-4

• Inchi： 1S/C10H12N4O2/c1-6-4-8(13(2)12-6)9-7(10(15)16)5-11-14(9)3/h4-5H,1-3H3,(H,15,16)
• InChI Key： NAHFFOLLJHCZHB-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228540-15-4)

5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228540-15-4) is a heterocyclic compound featuring a unique pyrazole backbone, which has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its carboxylic acid functional group, making it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition, aligning with the growing demand for novel therapeutic agents.

The structural uniqueness of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid lies in its dual pyrazole rings, which contribute to its stability and reactivity. This compound is often discussed in the context of small molecule drug development, a hot topic in the pharmaceutical industry. With the rise of personalized medicine and AI-driven drug design, such intermediates are critical for optimizing lead compounds. Additionally, its CAS No. 2228540-15-4 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings.

In agrochemical applications, this pyrazole-carboxylic acid derivative is studied for its potential as a herbicide or pesticide precursor. As sustainability becomes a global priority, researchers are investigating eco-friendly alternatives, and 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid offers a promising scaffold for developing greener solutions. Its mechanism of action, possibly involving enzyme inhibition or receptor modulation, is a subject of ongoing studies, catering to the increasing interest in precision agriculture.

From a synthetic chemistry perspective, the compound’s carboxylic acid group allows for facile derivatization, enabling the creation of amides, esters, and other functionalized derivatives. This adaptability is crucial for high-throughput screening and combinatorial chemistry, both of which are pivotal in modern drug discovery pipelines. The CAS No. 2228540-15-4 is often referenced in patents and journals, underscoring its industrial significance.

Another area of interest is the compound’s potential role in material science. Pyrazole-based compounds are known for their thermal stability and electronic properties, making them candidates for organic semiconductors or coordination polymers. As the demand for advanced materials grows, 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid could find applications beyond life sciences.

In summary, 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228540-15-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials. Its structural features and reactivity make it a valuable asset for researchers exploring drug discovery, sustainable agriculture, and innovative materials. As scientific inquiries into its properties expand, this compound is poised to remain a focal point in interdisciplinary research.